Cas no 1823265-30-0 (ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate)
ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate
-
- MDL: MFCD27952163
ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332099-100mg |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 95%+ | 100mg |
$674 | 2021-08-18 | |
| Chemenu | CM332099-250mg |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 95%+ | 250mg |
$1309 | 2021-08-18 | |
| Chemenu | CM332099-1g |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 95%+ | 1g |
$2431 | 2021-08-18 | |
| Chemenu | CM332099-100mg |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 95%+ | 100mg |
$518 | 2023-03-26 | |
| Chemenu | CM332099-250mg |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 95%+ | 250mg |
$863 | 2023-03-26 | |
| Chemenu | CM332099-1g |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 95%+ | 1g |
$1726 | 2023-03-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01052123-1g |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 95% | 1g |
¥9009.0 | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1151526-100mg |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 98% | 100mg |
¥4041 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1151526-250mg |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 98% | 250mg |
¥7293 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1151526-1g |
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate |
1823265-30-0 | 98% | 1g |
¥15707 | 2023-04-09 |
ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate
Recent Advances in the Study of Ethyl 5-Cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1823265-30-0)
Ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1823265-30-0) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. The unique structural features of this molecule, particularly the presence of the cyano and ester functional groups, make it a versatile scaffold for further chemical modifications and pharmacological studies.
Recent studies have focused on the synthesis and optimization of ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate to enhance its biological activity and pharmacokinetic properties. One notable approach involves the use of microwave-assisted synthesis, which has been shown to improve yield and reduce reaction times compared to traditional methods. Additionally, researchers have explored the compound's potential as a building block for the development of novel kinase inhibitors, particularly targeting protein kinases involved in cancer progression and inflammatory diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate was identified as a key intermediate in the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against JAK2 and JAK3 kinases, which are critical targets in the treatment of autoimmune disorders and hematologic malignancies. The researchers also highlighted the compound's favorable drug-like properties, including good solubility and metabolic stability.
Another area of interest is the application of ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate in the development of fluorescent probes for biological imaging. A 2022 study in ACS Chemical Biology reported the synthesis of a series of fluorescent derivatives based on this scaffold, which were used to visualize and track kinase activity in live cells. These probes provided valuable insights into the spatiotemporal dynamics of kinase signaling, offering new tools for studying disease mechanisms and drug responses.
Despite these promising developments, challenges remain in the clinical translation of ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate-based therapeutics. Issues such as off-target effects, bioavailability, and toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological potential make it a compelling candidate for future drug development efforts.
In conclusion, ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1823265-30-0) represents a valuable scaffold in medicinal chemistry, with applications ranging from kinase inhibition to biological imaging. Ongoing research continues to uncover new opportunities for this compound, highlighting its importance in the advancement of chemical biology and pharmaceutical sciences.
1823265-30-0 (ethyl 5-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)